Cas no 2253631-15-9 (Morpholine, 3-methyl-3-phenyl-, (3R)-)

• Product Name: Morpholine, 3-methyl-3-phenyl-, (3R)-
• CAS No: 2253631-15-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5804746
• PubChem ID: 42184092
• Update Time: 2025-10-28

Morpholine, 3-methyl-3-phenyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-methyl-3-phenyl-, (3R)-
• EN300-6501517
• (3R)-3-Methyl-3-phenylmorpholine
• (R)-3-Methyl-3-phenylmorpholine
• 2253631-15-9
• rel-(3R)-3-methyl-3-phenylmorpholine

• Inchi： 1S/C11H15NO/c1-11(9-13-8-7-12-11)10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3/t11-/m0/s1
• InChI Key： GDEYAVDCDVVKJC-NSHDSACASA-N
• SMILES： N1CCOC[C@@]1(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±25.0 °C(Predicted)
• pka: 8.28±0.40(Predicted)

Additional information on Morpholine, 3-methyl-3-phenyl-, (3R)-

Comprehensive Overview of Morpholine, 3-methyl-3-phenyl-, (3R)- (CAS No. 2253631-15-9)

Morpholine, 3-methyl-3-phenyl-, (3R)- (CAS No. 2253631-15-9) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a unique 3-methyl-3-phenyl substitution pattern on the morpholine ring, which imparts distinct stereochemical and physicochemical properties. The (3R)-configuration further enhances its potential as a building block for asymmetric synthesis and drug development.

The growing interest in chiral auxiliaries and asymmetric catalysts has positioned Morpholine, 3-methyl-3-phenyl-, (3R)- as a valuable intermediate. Researchers are particularly intrigued by its ability to induce enantioselectivity in synthetic pathways, a hot topic in modern green chemistry and sustainable synthesis. Its structural motif is frequently explored in the design of pharmaceutical intermediates, especially for CNS-targeting drugs, given morpholine's prevalence in bioactive molecules.

From a chemical perspective, the morpholine ring in this compound offers both hydrogen bond acceptor and donor capabilities, making it versatile for molecular interactions. The phenyl and methyl groups at the 3-position contribute to lipophilicity, influencing solubility and membrane permeability—key factors in drug discovery and ADMET profiling. These characteristics align with current industry trends toward fragment-based drug design and property-driven optimization.

Recent literature highlights applications of Morpholine, 3-methyl-3-phenyl-, (3R)- in organocatalysis, where its stereocenter enables control over reaction outcomes. This resonates with the broader demand for metal-free catalysts and biocompatible reaction conditions, frequently searched topics in AI-driven chemistry platforms. Additionally, its potential role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) aligns with cutting-edge therapeutic modalities.

The synthetic accessibility of 2253631-15-9 via stereoselective methods is another focal point. Techniques like enzymatic resolution or transition metal-catalyzed asymmetric hydrogenation are often discussed in relation to this compound, addressing common search queries about chiral synthesis scalability. Its stability under physiological conditions also makes it relevant for prodrug development discussions.

Market-wise, the demand for enantiopure building blocks like Morpholine, 3-methyl-3-phenyl-, (3R)- continues to rise, driven by the pharmaceutical industry's emphasis on single-enantiomer drugs. Analytical challenges in characterizing such compounds—frequently searched in HPLC method development and chiral separation techniques—further underscore its technical significance.

In material science, derivatives of this morpholine compound show promise in smart polymers and liquid crystal formulations, connecting to trending searches about functional materials. Its structural features may influence self-assembly behaviors and stimuli-responsive properties, areas gaining traction in nanotechnology forums.

For researchers investigating structure-activity relationships (SAR), this compound serves as an intriguing case study due to its balanced steric and electronic effects. Computational chemists often explore its conformational flexibility and molecular docking potential, addressing popular queries about in silico drug design tools.

Quality control aspects of CAS 2253631-15-9, including spectroscopic characterization (NMR, IR, MS) and chiral purity analysis, represent another dimension of interest. These topics frequently appear in searches related to QC/QA protocols for pharmaceutical intermediates, reflecting industry needs.

As regulatory landscapes evolve, compounds like Morpholine, 3-methyl-3-phenyl-, (3R)- benefit from their alignment with ICH guidelines for impurity profiling. This connects to growing searches about regulatory-compliant synthesis and genotoxic impurity control strategies in API manufacturing.

The environmental footprint of synthesizing such chiral compounds is another contemporary angle. Discussions about atom economy and waste minimization in the production of 2253631-15-9 intersect with global interest in green metrics and circular chemistry principles.

Looking ahead, Morpholine, 3-methyl-3-phenyl-, (3R)- is poised to maintain its relevance across multiple chemistry domains. Its dual utility as both a structural motif in bioactive compounds and a stereochemical tool in synthesis ensures continued exploration, particularly as AI-assisted molecular design platforms increasingly incorporate such fragments into discovery workflows.